Cas no 147362-90-1 (tert-Butyl pyridazin-3-ylcarbamate)

• Product Name: tert-Butyl pyridazin-3-ylcarbamate
• CAS No: 147362-90-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 100778
• PubChem ID: 403416
• Update Time: 2025-09-27

tert-Butyl pyridazin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl pyridazin-3-ylcarbamate
• Carbamic acid, 3-pyridazinyl-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3-pyridazinyl)carbamate
• tert-butyl N-pyridazin-3-ylcarbamate
• Pyridazin-3-yl-carbaMic acid tert-butyl ester
• Pyridazin-3-ylMethyl-carbaMic acid tert-butyl ester
• SCHEMBL4093611
• 3-(t-butoxycarbonylamino)pyridazine
• NSC718217
• KLWNKSCHTFDBEJ-UHFFFAOYSA-N
• NSC-718217
• Pyridazin-3-ylcarbamic acid tert-butyl ester
• TERT-BUTYL N-(PYRIDAZIN-3-YL)CARBAMATE
• 1,1-Dimethylethyl 3-pyridazinylcarbamate
• 147362-90-1
• BS-27477
• FT-0660616

• Inchi： 1S/C9H13N3O2/c1-9(2,3)14-8(13)11-7-5-4-6-10-12-7/h4-6H,1-3H3,(H,11,12,13)
• InChI Key： KLWNKSCHTFDBEJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 64.11